Cas no 4442-17-5 (3-Ketodigoxigenin)

• Product Name: 3-Ketodigoxigenin
• CAS No: 4442-17-5
• MF: C₂₃H₃₂O₅
• MW: 388.497187614441
• CID: 929494
• PubChem ID: 12941710
• Update Time: 2025-05-20

3-Ketodigoxigenin Chemical and Physical Properties

Names and Identifiers

• (5beta)-12,beta,14-dihydroxy-3-oxocard-20(22)-enolide
• 3-[(5R,10S,12R,13S,14S,17S)-12,14-dihydroxy-10,13-dimethyl-3-oxo-2,4,5,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• 3-Ketodigoxigenin
• (5beta,8xi,9xi,12beta)-12,14-dihydroxy-3-oxocard-20(22)-enolide
• 12-beta,14-Dihydroxy-3-oxo-5-beta-card-20(22)-enolide
• 3-Dehydrodigoxigenin
• 3-Oxodigoxigenin
• 5-beta-Card-20(22)-enolide, 12-beta,14-dihydroxy-3-oxo-
• Card-20(22)-enolide, 12,14-dihydroxy-3-oxo-, (5-beta,12-beta)-
• 3-[(5R,8R,9S,10S,12R,13S,14S,17R)-12,14-Dihydroxy-10,13-dimethyl-3-oxo-2,4,5,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• 3-keto-digoxigenin
• 12.BETA.,14.BETA.-DIHYDROXY-3-OXO-5.BETA.,14.BETA.-CARD-20(22)-ENOLIDE
• SCHEMBL21578328
• 3-[(5R,8R,9S,10S,12R,13S,14S,17R)-12,14-dihydroxy-10,13-dimethyl-3-oxo-2,4,5,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-uran-5-one
• CARD-20(22)-ENOLIDE, 12,14-DIHYDROXY-3-OXO-, (5.BETA.,12.BETA.)-
• DVS6F48Y72
• 3-DIGOXIGENONE
• CHEBI:175109
• 4442-17-5

• Inchi： 1S/C23H32O5/c1-21-7-5-15(24)10-14(21)3-4-17-18(21)11-19(25)22(2)16(6-8-23(17,22)27)13-9-20(26)28-12-13/h9,14,16-19,25,27H,3-8,10-12H2,1-2H3
• InChI Key： POWMMMXVDBMFMP-UHFFFAOYSA-N
• SMILES： OC12CCC(C3=CC(=O)OC3)C1(C)C(CC1C3(C)CCC(CC3CCC21)=O)O

Computed Properties

• Exact Mass: 388.22497412g/mol
• Monoisotopic Mass: 388.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives

Additional information on 3-Ketodigoxigenin

Introduction to 3-Ketodigoxigenin (CAS No. 4442-17-5) and Its Significance in Modern Research

The compound 3-Ketodigoxigenin (CAS No. 4442-17-5) represents a critical intermediate in the synthesis of cardiac glycosides, a class of molecules renowned for their pharmacological properties. As a derivative of digoxigenin, 3-Ketodigoxigenin plays a pivotal role in the development of therapeutic agents that target cardiovascular disorders. This introduction delves into the chemical structure, biological activities, and recent advancements in research involving 3-Ketodigoxigenin, highlighting its relevance in contemporary medicinal chemistry.

Chemically, 3-Ketodigoxigenin is characterized by a lupane-type triterpenoid backbone, modified with a glycosidic moiety at the 17-position. The presence of a ketone group at the 3-position distinguishes it from digoxigenin, which contains an hydroxyl group at this position. This structural modification imparts unique reactivity and biological properties, making 3-Ketodigoxigenin a valuable scaffold for drug design. The compound’s molecular formula is C₃₁H₄₂O₁₁, reflecting its complex composition and potential for diverse chemical transformations.

The pharmacological significance of cardiac glycosides stems from their ability to interact with the sodium-potassium pump (Na⁺/K⁺-ATPase), a key enzyme involved in maintaining cellular homeostasis. By inhibiting this pump, cardiac glycosides increase intracellular sodium levels, leading to enhanced calcium availability and improved contractility of cardiac muscle cells. This mechanism underpins their therapeutic use in conditions such as congestive heart failure and atrial fibrillation. Among these compounds, digoxin and digitoxin are the most well-known, while intermediates like 3-Ketodigoxigenin serve as essential precursors in their synthesis.

Recent research has expanded the understanding of 3-Ketodigoxigenin beyond its role as a synthetic intermediate. Studies have demonstrated its potential as a tool in biochemical assays due to its reactivity with various enzymes and nucleophiles. For instance, the ketone group at the 3-position allows for facile derivatization, enabling researchers to probe enzyme mechanisms and substrate specificity. Additionally, 3-Ketodigoxigenin has been explored in the context of developing novel antiviral agents, leveraging its structural features to interfere with viral polymerase activity.

The synthesis of 3-Ketodigoxigenin is typically achieved through oxidation of digoxigenin or related precursors. Advanced synthetic methodologies have been developed to enhance yield and purity, including enzymatic oxidation and catalytic processes that minimize side reactions. These advancements have not only improved access to 3-Ketodigoxigenin but also provided insights into catalytic mechanisms relevant to natural product biosynthesis. Such studies bridge the gap between laboratory-scale synthesis and industrial production, paving the way for scalable manufacturing processes.

In the realm of drug discovery, 3-Ketodigoxigenin has been utilized as a scaffold for structure-activity relationship (SAR) studies. By modifying its functional groups or introducing additional substituents, researchers can explore how structural changes influence biological activity. For example, derivatives of 3-Ketodigoxigenin have shown promise as inhibitors of specific enzymes implicated in cancer progression. These findings underscore the versatility of cardiac glycoside derivatives as pharmacological tools.

The integration of computational chemistry has further accelerated research involving 3-Ketodigoxigenin. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high precision. This approach has been instrumental in designing analogs with enhanced potency or reduced toxicity profiles. Moreover, machine learning algorithms have been applied to identify novel derivatives of 3-Ketodigoxigenin with optimized pharmacokinetic properties.

Emerging applications of 3-Ketodigoxigenin extend to imaging technologies and diagnostic tools. Researchers have investigated its potential as a contrast agent in nuclear medicine due to its ability to accumulate in specific tissues following intravenous administration. Such studies highlight the multifaceted utility of cardiac glycoside derivatives beyond traditional therapeutic applications.

Future directions in research on 3-Ketodigoxigenin include exploring its role in modulating immune responses and inflammatory pathways. Preliminary evidence suggests that derivatives of this compound may influence cytokine production and immune cell function, opening avenues for treating autoimmune diseases or chronic inflammation disorders.

The environmental impact of synthesizing and utilizing compounds like 3-Ketodigoxigenin is also gaining attention. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and energy consumption. Such efforts align with global initiatives to promote environmentally responsible chemical manufacturing practices.

In conclusion, 3-Ketodigoxigenin (CAS No 4442-17-5) remains a cornerstone in cardiovascular pharmacology and drug discovery research . Its unique structural features , coupled with recent advances in synthetic chemistry , molecular modeling ,and bioactivity profiling , position it as a key player in developing next-generation therapeutics . As research continues ,the potential applications will undoubtedly expand , further solidifying its importance